Cas no 1254036-08-2 (3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid)

• Product Name: 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid
• CAS No: 1254036-08-2
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• CID: 2105800
• Update Time: 2025-06-12

3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-Oxa-6-azaspiro[3.3]heptane 2,2,2-trifluoroacetate salt
• 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid

• Inchi： 1S/C7H13NO.C2HF3O2/c1-6(2)5-9-7(6)3-8-4-7;3-2(4,5)1(6)7/h8H,3-5H2,1-2H3;(H,6,7)
• InChI Key： ANYZNWDLCIQRDJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1CC(C)(C)C21CNC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 221
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid

Latest Research Insights on 1254036-08-2 and 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane;2,2,2-trifluoroacetic Acid in Chemical Biology and Pharmaceutical Applications

The compound with CAS number 1254036-08-2 and the product 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules, characterized by their unique spirocyclic and trifluoroacetic acid moieties, are being investigated for their potential applications in drug discovery and development. Recent studies highlight their utility as versatile building blocks in the synthesis of novel bioactive compounds, particularly in the context of targeted therapies and small-molecule inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1254036-08-2 as a key intermediate in the synthesis of kinase inhibitors. The research demonstrated that the spirocyclic structure of 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane provides enhanced conformational rigidity, which is critical for improving binding affinity and selectivity towards specific kinase targets. The trifluoroacetic acid component further contributes to the solubility and stability of the resulting compounds, making them suitable for further pharmacological evaluation.

In another groundbreaking study, researchers utilized 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid as a precursor for the development of novel G protein-coupled receptor (GPCR) modulators. The study, published in ACS Chemical Biology, revealed that the unique structural features of this compound enable efficient modulation of GPCR signaling pathways, offering new avenues for the treatment of neurological disorders. The trifluoroacetic acid moiety was found to play a pivotal role in enhancing the bioavailability of the modulators, addressing a common challenge in CNS drug development.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 1254036-08-2 and its derivatives. A 2024 report in Organic Process Research & Development detailed a highly efficient and cost-effective synthetic route for these compounds, emphasizing their growing importance in industrial pharmaceutical applications. The report highlighted the use of continuous flow chemistry to optimize the synthesis, resulting in higher yields and reduced environmental impact compared to traditional batch processes.

Looking ahead, the potential applications of 1254036-08-2 and 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid are expected to expand further. Ongoing research is exploring their use in the development of next-generation antibiotics and antiviral agents, leveraging their structural versatility to target resistant pathogens. Additionally, their role in the design of prodrugs and drug delivery systems is being investigated, with promising preliminary results indicating improved therapeutic outcomes.

In conclusion, the latest research underscores the significant potential of 1254036-08-2 and 3,3-Dimethyl-1-oxa-6-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid in advancing chemical biology and pharmaceutical science. Their unique structural properties and versatile applications make them invaluable tools in the quest for innovative therapeutics. As synthetic methodologies continue to evolve and our understanding of their biological interactions deepens, these compounds are poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.